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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorodiisopropylphosphine ((i-Pr)₂PCl) is a highly reactive organophosphorus compound

that serves as a critical building block in synthetic chemistry.[1][2] As a colorless, fuming liquid,

it is acutely sensitive to air and moisture, necessitating specialized handling techniques.[1] Its

primary utility lies in its function as a precursor for the synthesis of tertiary phosphines (R₃P)

and phosphinite ligands ((i-Pr)₂POR), which are indispensable in the fields of homogeneous

catalysis, materials science, and pharmaceutical development.[1][2] The bulky isopropyl groups

confer unique steric and electronic properties to the resulting phosphine ligands, influencing the

reactivity, selectivity, and stability of metal catalysts in cross-coupling reactions and other

transformations. These application notes provide a comprehensive guide to the safe handling

of chlorodiisopropylphosphine and detailed protocols for its use in common synthetic

applications.

Physicochemical and Safety Data
Properly understanding the properties and hazards of chlorodiisopropylphosphine is

essential for its safe use in a laboratory setting. The data below is compiled from various safety

and supplier datasheets.
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Table 1: Physicochemical Properties of Chlorodiisopropylphosphine

Property Value References

Molecular Formula C₆H₁₄ClP

Molar Mass 152.60 g/mol

Appearance Colorless to light yellow liquid [1]

Density 0.959 g/mL at 25 °C

Boiling Point 69 °C at 33 mmHg

Refractive Index n20/D 1.475

Sensitivity Air and moisture sensitive [1]

Table 2: Hazard and Safety Information for Chlorodiisopropylphosphine
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Category Information References

GHS Pictograms 🔥, corrosive

Signal Word Danger

Hazard Statements

H225: Highly flammable liquid

and vapor.H314: Causes

severe skin burns and eye

damage.

Precautionary Statements

P210, P233, P240, P280,

P303+P361+P353,

P305+P351+P338

Personal Protective Equipment

(PPE)

Flame-retardant lab coat,

chemical resistant gloves (e.g.,

nitrile), safety goggles, full-face

shield.

Storage

Store in a cool, dry, well-

ventilated area under an inert

atmosphere (e.g., Argon or

Nitrogen).

[3]

Incompatibilities
Water, alcohols, strong

oxidizing agents.
[3]

Handling Protocols for Air-Sensitive Reactions
The rigorous exclusion of air and moisture is paramount when working with

chlorodiisopropylphosphine. All manipulations should be performed under an inert

atmosphere using either a glovebox or standard Schlenk line techniques.

General Workflow for Handling Liquid Air-Sensitive
Reagents
The following diagram outlines the standard procedure for transferring a liquid reagent like

chlorodiisopropylphosphine using Schlenk techniques.
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Preparation

Transfer (Schlenk Line)

Cleanup

Oven-dry and cool
glassware under vacuum

Purge system with
inert gas (Ar/N₂)

Equilibrate reagent
bottle to room temp

Pierce reagent septum
with needle from gas line

Proceed to transfer

Introduce slight positive
pressure of inert gas

Insert dry, gas-tight syringe
and withdraw required volume

Transfer liquid to
reaction flask

Quench residual reagent
in syringe (e.g., isopropanol)

After reaction setup

Rinse glassware

Click to download full resolution via product page

Caption: Workflow for handling liquid air-sensitive reagents.
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Step-by-Step Liquid Transfer Protocol
Glassware Preparation: Ensure all glassware (reaction flask, syringes, needles) is thoroughly

oven-dried (e.g., at 120 °C for at least 4 hours) and subsequently cooled under a high

vacuum.

Inert Atmosphere: Assemble the reaction apparatus (e.g., a three-neck flask with a

condenser, dropping funnel, and septum) and purge the system with a dry, inert gas like

argon or nitrogen using a Schlenk line. This is typically done by applying a vacuum and

refilling with inert gas three times.

Reagent Preparation: Allow the bottle of chlorodiisopropylphosphine to warm to room

temperature before opening to prevent moisture condensation.

Pressurize Source: Pierce the septum of the reagent bottle with a needle connected to the

inert gas line (bubbler outlet) to create a slight positive pressure.

Withdrawal: Using a clean, dry, gas-tight syringe with a long needle, pierce the septum.

Flush the syringe with the inert headspace gas a few times. Carefully draw the desired

volume of the liquid reagent into the syringe.

Transfer: Swiftly transfer the syringe to the reaction flask and inject the reagent through the

flask's septum into the reaction mixture or solvent.

Quenching: After transfer, immediately quench any residual reagent in the syringe and

needle by drawing up a suitable quenching agent (e.g., isopropanol) before cleaning.

Experimental Protocols & Data
Chlorodiisopropylphosphine is a versatile reagent for creating P-C and P-O bonds. Below

are representative protocols for its most common applications.

Protocol 1: Synthesis of Tertiary Phosphines via
Grignard Reaction
This protocol describes the nucleophilic substitution of the chloride on the phosphorus atom by

an alkyl or aryl group from a Grignard reagent. This is a primary method for synthesizing a wide
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range of tertiary phosphines.[1]

General Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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